Cas no 2743432-21-3 (3-(1,2-Dithiolan-3-yl)propan-1-amine)

• Product Name: 3-(1,2-Dithiolan-3-yl)propan-1-amine
• CAS No: 2743432-21-3
• MF: C₆H₁₃NS₂
• MW: 163.304118871689
• CID: 6300997
• PubChem ID: 165737895
• Update Time: 2025-07-21

3-(1,2-Dithiolan-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-dithiolan-3-yl)propan-1-amine
• EN300-37272918
• 2743432-21-3
• 3-(1,2-Dithiolan-3-yl)propan-1-amine

• Inchi： 1S/C6H13NS2/c7-4-1-2-6-3-5-8-9-6/h6H,1-5,7H2
• InChI Key： SYULLTPHQWQAJM-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCN

Computed Properties

• Exact Mass: 163.04894177g/mol
• Monoisotopic Mass: 163.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,2-dithiolanes

Additional information on 3-(1,2-Dithiolan-3-yl)propan-1-amine

Introduction to 3-(1,2-Dithiolan-3-yl)propan-1-amine (CAS No. 2743432-21-3)

3-(1,2-Dithiolan-3-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2743432-21-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique dithiolane moiety and amine functional group, has garnered attention due to its potential applications in drug development and material science. The dithiolane ring, a five-membered heterocycle containing two sulfur atoms, imparts distinct chemical properties that make it a versatile scaffold for medicinal chemistry interventions.

The structural framework of 3-(1,2-Dithiolan-3-yl)propan-1-amine consists of a propyl chain linked to an amine group at one end and a dithiolane ring at the other. This configuration allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The presence of sulfur atoms in the dithiolane ring enhances its reactivity and compatibility with various biological systems, making it a promising candidate for exploring new pharmacophores.

In recent years, there has been growing interest in dithiolane-containing compounds due to their reported bioactivities. Studies have demonstrated that molecules incorporating dithiolane moieties exhibit properties such as antioxidant, anti-inflammatory, and anticancer effects. The sulfur atoms in the dithiolane ring can participate in redox reactions, which are crucial for understanding their mechanisms of action in biological systems. Additionally, the flexibility of the propyl chain provides an opportunity to fine-tune solubility and metabolic stability, further enhancing their therapeutic potential.

One of the most compelling aspects of 3-(1,2-Dithiolan-3-yl)propan-1-amine is its potential role as a precursor in the synthesis of more complex pharmacological agents. Researchers have explored its utility in generating novel derivatives through functional group transformations such as oxidation, reduction, or coupling reactions. These modifications can lead to compounds with enhanced binding affinity to target proteins or enzymes, which is critical for developing effective drugs.

The pharmaceutical industry has been particularly keen on exploring dithiolane-based scaffolds due to their structural diversity and biological relevance. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and inhibit pathological pathways associated with diseases like cancer and neurodegeneration. The amine group at one end of the molecule allows for facile conjugation with other pharmacophores or biomolecules, facilitating the development of targeted therapies.

Recent advances in computational chemistry have also contributed to the study of 3-(1,2-Dithiolan-3-yl)propan-1-amine by enabling virtual screening and molecular dynamics simulations. These techniques help predict the compound's interactions with biological targets and optimize its structure for improved efficacy. Such computational approaches are increasingly integrated into drug discovery pipelines, accelerating the identification of promising candidates for further experimental validation.

The synthesis of 3-(1,2-Dithiolan-3-yl)propan-1-amine itself presents an interesting challenge due to the need to construct the dithiolane ring while maintaining regioselectivity. Traditional synthetic routes often involve cycloaddition reactions or metal-catalyzed transformations. However, recent methodologies have focused on greener and more efficient approaches, such as photochemical activation or biocatalytic methods, which align with the growing emphasis on sustainable chemistry practices.

In conclusion, 3-(1,2-Dithiolan-3-y l)propan -1-am ine (CAS No . 2743432 -21 -3) represents a fascinating compound with broad applications in pharmaceutical research . Its unique structural features , combined with its reactivity and versatility , make it a valuable building block for developing novel therapeutic agents . As research continues to uncover new biological functions and synthetic strategies , this molecule is poised to play an increasingly important role in drug discovery and medicinal chemistry .